![molecular formula C35H48N8O10S B1196438 Phalloin CAS No. 28227-92-1](/img/structure/B1196438.png)
Phalloin
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Overview
Description
Phalloin is a natural product found in Amanita bisporigera, Amanita virosa, and other organisms with data available.
Scientific Research Applications
Cytogenetic Analysis in Hematologic Malignancies
Phalloidin plays a crucial role in understanding the cytogenetic landscape of hematologic malignancies. A study highlighted its use in analyzing chromosomal abnormalities in adult acute lymphoblastic leukemia (ALL). The research demonstrated the prognostic relevance of various cytogenetic subgroups, emphasizing that abnormalities beyond the Philadelphia chromosome can significantly influence treatment strategies and risk stratification in future clinical trials (Moorman et al., 2005).
Hepatic F-actin Dynamics and Bile Secretion
Another critical application of phalloidin is in the study of hepatic F-actin dynamics, particularly in understanding bile secretion mechanisms. Phalloidin-FITC staining revealed significant alterations in hepatic F-actin on bile canalicular and basolateral membranes in human liver allografts post ischemia-reperfusion. This alteration could impair bile canalicular contraction and tight junction permeability, subsequently affecting bile secretion in the postoperative period (Benkoël et al., 2001).
Cellular and Microparticle Analysis
Phalloidin is also essential in analyzing cellular structures and microparticles across various medical conditions. Studies have shown its use in identifying microparticles expressing different cell-specific proteins in response to varying oxygen partial pressures, which holds significant implications for targeted medical interventions (Balestra et al., 2022). Additionally, phalloidin's role in identifying platelet-derived microparticles during and after acute coronary syndrome demonstrates its relevance in assessing platelet function and understanding the dynamics of platelet activation in various disease states (Skeppholm et al., 2012).
properties
CAS RN |
28227-92-1 |
---|---|
Product Name |
Phalloin |
Molecular Formula |
C35H48N8O10S |
Molecular Weight |
772.9 g/mol |
IUPAC Name |
18-hydroxy-34-(1-hydroxyethyl)-28-(2-hydroxy-2-methylpropyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone |
InChI |
InChI=1S/C35H48N8O10S/c1-15-27(46)38-22-11-20-19-8-6-7-9-21(19)41-33(20)54-14-24(34(52)43-13-18(45)10-25(43)31(50)37-15)40-32(51)26(17(3)44)42-28(47)16(2)36-30(49)23(39-29(22)48)12-35(4,5)53/h6-9,15-18,22-26,41,44-45,53H,10-14H2,1-5H3,(H,36,49)(H,37,50)(H,38,46)(H,39,48)(H,40,51)(H,42,47) |
InChI Key |
VVAHMTWEOWYEHQ-UHFFFAOYSA-N |
SMILES |
CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(C)(C)O)C)C(C)O |
Canonical SMILES |
CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(C)(C)O)C)C(C)O |
Other CAS RN |
28227-92-1 |
synonyms |
phalloin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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